Cas no 34901-14-9 (Polyethylene Glycol Bis(3-aminopropyl) Ether)

• Product Name: Polyethylene Glycol Bis(3-aminopropyl) Ether
• CAS No: 34901-14-9
• MF: C₆H₁₆N₂O(C₂H₄O)
• MDL: MFCD00197739
• CID: 307833
• PubChem ID: 253659904
• Update Time: 2026-05-14

Polyethylene Glycol Bis(3-aminopropyl) Ether Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(3-aminopropyl)-w-(3-aminopropoxy)-
• Polyethylene Glycol Bis(3-aminopropyl) Ether
• 3-aminopropan-1-ol,ethane-1,2-diol
• POLY(ETHYLENE GLYCOL) BIS(3-AMINOPROPYL) TERMINATED

• MDL： MFCD00197739
• Inchi： InChI=1S/C3H9NO.C2H6O2/c4-2-1-3-5;3-1-2-4/h5H,1-4H2;3-4H,1-2H2
• InChI Key： ZEXFKFYUMFXUBE-UHFFFAOYSA-N
• SMILES： OCCO.NCCCO

Computed Properties

• Exact Mass: 137.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 22.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 49 °C (lit.)
• Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents.
• PSA: 86.71000
• LogP: -1.00120

Polyethylene Glycol Bis(3-aminopropyl) Ether Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S39; S26
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R41
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)